Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate

• Molecular Formula: B5H4NO8
• Molecular Weight: 200.1 g/mol
• IUPAC Name: azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate
• InChI: InChI=1S/B5O8.H3N/c6-1-10-4(9)13-5(11-2-7)12-3-8;/h;1H3/q-1;/p+1
• InChI Key: ORKNITTWUVBIPD-UHFFFAOYSA-O
• Canonical SMILES: B(=O)OB([O-])OB(OB=O)OB=O.[NH4+]

Description

Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate is a complex borate compound with the molecular formula (NH₄)B₅O₈·4H₂OThis compound is characterized by its unique structure, which includes multiple boron-oxygen bonds, making it an interesting subject for various scientific studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate can be synthesized through the reaction of boric acid with ammonium hydroxide under controlled conditions. The reaction typically involves dissolving boric acid in water and then adding ammonium hydroxide slowly while maintaining a specific temperature and pH. The resulting solution is then allowed to crystallize, forming the tetrahydrate form of the compound .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale reactions in reactors where precise control of temperature, pH, and concentration is maintained. The crystallization process is optimized to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state borates.

Reduction: It can be reduced to form lower oxidation state borates.

Substitution: The compound can undergo substitution reactions where one or more of its boron-oxygen bonds are replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various organic and inorganic substituents. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired product formation .

Major Products

The major products formed from these reactions include various borate derivatives, which can have different properties and applications depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate has several scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other borate compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential use in medical applications, such as drug delivery systems.

Industry: It is used in the production of specialty glass and ceramics, as well as in the formulation of certain types of adhesives and coatings.

Mechanism of Action

The mechanism of action of azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate involves its interaction with various molecular targets and pathways. The compound’s boron-oxygen bonds allow it to interact with biological molecules, potentially disrupting cellular processes. Its antimicrobial activity is believed to result from its ability to interfere with the integrity of microbial cell membranes .

Comparison with Similar Compounds

Similar Compounds

Ammonium Pentaborate Octahydrate: Similar in structure but with different hydration levels.

Ammonium Fluoroborate: Contains fluorine atoms instead of additional boron-oxygen bonds.

Ammonium Biborate Tetrahydrate: Contains fewer boron atoms and different hydration levels.

Uniqueness

Azanium;bis(oxoboranyloxy)boranyloxy-oxoboranyloxyborinate is unique due to its specific boron-oxygen bonding pattern and its tetrahydrate form. This unique structure imparts distinct chemical and physical properties, making it valuable for various specialized applications .